Cas no 2034569-79-2 (N-(5-cyclopropylpyridin-3-yl)methyl-3-fluoro-4-methoxybenzamide)

• Product Name: N-(5-cyclopropylpyridin-3-yl)methyl-3-fluoro-4-methoxybenzamide
• CAS No: 2034569-79-2
• MF: C₁₇H₁₇FN₂O₂
• MW: 300.327487707138
• CID: 6389280
• PubChem ID: 122246890
• Update Time: 2025-06-15

N-(5-cyclopropylpyridin-3-yl)methyl-3-fluoro-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropylpyridin-3-yl)methyl-3-fluoro-4-methoxybenzamide
• N-[(5-cyclopropylpyridin-3-yl)methyl]-3-fluoro-4-methoxybenzamide
• N-((5-cyclopropylpyridin-3-yl)methyl)-3-fluoro-4-methoxybenzamide
• F6573-4918
• AKOS032469644
• 2034569-79-2

• Inchi： 1S/C17H17FN2O2/c1-22-16-5-4-13(7-15(16)18)17(21)20-9-11-6-14(10-19-8-11)12-2-3-12/h4-8,10,12H,2-3,9H2,1H3,(H,20,21)
• InChI Key： YXKJMYSXHSDSHT-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NCC1=CN=CC(=C1)C1CC1)=O)OC

Computed Properties

• Exact Mass: 300.12740595g/mol
• Monoisotopic Mass: 300.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.2Ų

Additional information on N-(5-cyclopropylpyridin-3-yl)methyl-3-fluoro-4-methoxybenzamide

Professional Introduction to N-(5-cyclopropylpyridin-3-yl)methyl-3-fluoro-4-methoxybenzamide (CAS No. 2034569-79-2)

N-(5-cyclopropylpyridin-3-yl)methyl-3-fluoro-4-methoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2034569-79-2, represents a promising candidate for further research and development in the quest for novel therapeutic agents.

The molecular structure of N-(5-cyclopropylpyridin-3-yl)methyl-3-fluoro-4-methoxybenzamide incorporates a pyridine ring substituted with a cyclopropyl group at the 5-position, which is a common motif in drug design due to its ability to enhance binding affinity and selectivity. The presence of a fluoro substituent at the 3-position and a methoxy group at the 4-position further modulates the electronic properties of the benzamide moiety, contributing to its potential pharmacological effects.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds that combine heterocyclic scaffolds with amide functionalities. The pyridine-pyrimidine derivatives, in particular, have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The cyclopropyl group in N-(5-cyclopropylpyridin-3-yl)methyl-3-fluoro-4-methoxybenzamide is believed to improve the metabolic stability and oral bioavailability of such derivatives, making them more suitable for clinical applications.

The benzamide moiety is another key feature of this compound, which is known for its role as a pharmacophore in numerous drugs targeting inflammatory and infectious diseases. The fluoro and methoxy substituents on the benzene ring are particularly significant, as they can influence both the solubility and binding interactions of the molecule with biological targets. These structural elements are often optimized during drug discovery to achieve the desired balance between potency and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such compounds with high accuracy. Molecular docking studies have suggested that N-(5-cyclopropylpyridin-3-yl)methyl-3-fluoro-4-methoxybenzamide may interact with various protein targets, including enzymes involved in signal transduction pathways relevant to neurological disorders. This has opened up new avenues for investigating its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of N-(5-cyclopropylpyridin-3-yl)methyl-3-fluoro-4-methoxybenzamide presents several challenges due to the complexity of its molecular framework. However, modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have made it possible to construct this compound with high yield and purity. These techniques are essential for ensuring that subsequent biological evaluations are conducted on well-characterized samples.

In vitro studies have begun to elucidate the biological profile of N-(5-cyclopropylpyridin-3-yl)methyl-3-fluoro-4-methoxybenzamide, revealing potential activities against various disease-related targets. For instance, preliminary data suggest that this compound may inhibit the activity of certain kinases, which are overexpressed in many cancers. Additionally, its interaction with receptors involved in pain perception has been explored, indicating its potential as an analgesic agent.

The impact of structural modifications on the pharmacological properties of N-(5-cyclopropylpyridin-3-yl)methyl-3-fluoro-4-methoxybenzamide is an ongoing area of research. By systematically varying substituents on the pyridine and benzene rings, chemists can fine-tune the biological activity of this compound. Such modifications are guided by principles of structure-based drug design, where computational models predict how changes in molecular structure will affect binding affinity and selectivity.

The future prospects for N-(5-cyclopropylpyridin-3-yl)methyl-3-fluoro-4-methoxybenzamide (CAS No. 2034569-79-2)] are promising, with further research expected to uncover new therapeutic applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing targeted therapies that address unmet medical needs. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential in translating these findings into safe and effective treatments for patients worldwide.